Cas no 2227681-32-3 ((2S)-1-(3-tert-butylphenyl)propan-2-ol)

• Product Name: (2S)-1-(3-tert-butylphenyl)propan-2-ol
• CAS No: 2227681-32-3
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 5986667
• PubChem ID: 97629905
• Update Time: 2025-07-02

(2S)-1-(3-tert-butylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-tert-butylphenyl)propan-2-ol
• 2227681-32-3
• EN300-1765031

• Inchi： 1S/C13H20O/c1-10(14)8-11-6-5-7-12(9-11)13(2,3)4/h5-7,9-10,14H,8H2,1-4H3/t10-/m0/s1
• InChI Key： SJZIHVSYVUBGCB-JTQLQIEISA-N
• SMILES： O[C@@H](C)CC1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2S)-1-(3-tert-butylphenyl)propan-2-ol

Comprehensive Overview of (2S)-1-(3-tert-butylphenyl)propan-2-ol (CAS No. 2227681-32-3): Properties, Applications, and Industry Insights

The compound (2S)-1-(3-tert-butylphenyl)propan-2-ol (CAS No. 2227681-32-3) is a chiral secondary alcohol with a tert-butylphenyl substituent, which has garnered significant attention in pharmaceutical and fine chemical research. Its unique stereochemistry and structural features make it a valuable intermediate in the synthesis of bioactive molecules. The CAS number 2227681-32-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases.

In recent years, the demand for chiral building blocks like (2S)-1-(3-tert-butylphenyl)propan-2-ol has surged due to their role in asymmetric synthesis. This compound’s tert-butyl group enhances steric hindrance, influencing reaction selectivity—a hot topic in green chemistry and catalysis. Researchers frequently search for "chiral alcohol applications" or "tert-butylphenyl derivatives," reflecting its relevance in drug development and material science.

The synthesis of CAS 2227681-32-3 often involves enantioselective reduction or resolution techniques, aligning with the industry’s shift toward sustainable methodologies. Its optical purity is a key parameter, as impurities can impact downstream applications. Analytical techniques like HPLC and NMR are essential for quality control, addressing common queries such as "how to characterize chiral compounds" or "steric effects in organic synthesis."

Beyond pharmaceuticals, (2S)-1-(3-tert-butylphenyl)propan-2-ol is explored in flavor and fragrance industries, where its stability and mild odor profile are advantageous. The compound’s boiling point and solubility data (often searched alongside its CAS number) are crucial for formulation scientists. As the market for high-value intermediates grows, this compound exemplifies the intersection of molecular design and industrial scalability.

Regulatory compliance for 2227681-32-3 adheres to REACH and FDA guidelines, with no reported restrictions. Its non-hazardous classification underlines its suitability for diverse R&D applications. For innovators seeking "safe chiral auxiliaries" or "tert-butylphenyl-based synthons," this compound offers a versatile solution, bridging academic discovery and commercial utility.